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Compound of Interest

Compound Name: Cremastranone

Cat. No.: B15577807 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper

disposal of Cremastranone, a compound that necessitates careful management due to its

potential hazards. Adherence to these protocols is essential for minimizing risk and promoting a

culture of safety.

Understanding the Hazard Profile of Cremastranone
There is conflicting information in published Safety Data Sheets (SDS) regarding the hazard

classification of Cremastranone. While some sources may classify it as non-hazardous[1],

other reputable suppliers categorize it as an acute toxin if swallowed or in contact with skin,

and as a potential skin sensitizer. Given this discrepancy, it is imperative to handle

Cremastranone with a high degree of caution, assuming the more stringent hazard

classification to ensure maximum safety.

Key Hazard Statements:

Toxic if swallowed (Acute toxicity, Oral - Category 3)

Toxic in contact with skin (Acute toxicity, Dermal - Category 3)

May cause an allergic skin reaction (Skin sensitization - Category 1)
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Cremastranone.

Property Value Source

Molecular Weight 299.28 g/mol [1]

GHS Hazard Classifications

Acute toxicity, Oral (Category

3), Acute toxicity, Dermal

(Category 3), Skin sensitization

(Category 1)

Experimental Protocol: Step-by-Step Disposal of
Cremastranone
This protocol outlines the necessary steps for the safe disposal of Cremastranone waste,

including pure compound, contaminated labware, and personal protective equipment (PPE).

1. Personal Protective Equipment (PPE): Before handling Cremastranone, ensure the

following PPE is worn:

Chemical-resistant gloves (e.g., nitrile)

Protective clothing (lab coat)

Eye protection (safety glasses or goggles)

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Cremastranone powder, along with any grossly contaminated

items (e.g., weighing paper, spill cleanup materials), in a dedicated, properly labeled

hazardous waste container.

The container must be sealable, leak-proof, and compatible with the chemical waste[2].
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Contaminated Labware and PPE:

Disposable items such as gloves, pipette tips, and wipes that have come into contact with

Cremastranone should be placed in a designated hazardous waste container[2].

Non-disposable glassware should be decontaminated by rinsing three times with a

suitable solvent (e.g., ethanol or acetone). The solvent rinsate must be collected as

hazardous chemical waste. After triple rinsing, the glassware can typically be washed

through normal laboratory procedures[3].

3. Spill Management: In the event of a spill:

Evacuate the immediate area if necessary and ensure adequate ventilation.

Prevent the powder from becoming airborne. Avoid breathing dust.

Carefully collect the spilled material using absorbent pads or by gently sweeping. Do not use

methods that generate dust.

Place all cleanup materials into the designated hazardous waste container.

Clean the affected area thoroughly.

Ensure drains are covered to prevent the entry of the chemical into the wastewater

system[1].

4. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area that is at or

near the point of generation[4].

The container must be kept tightly closed except when adding waste.

Ensure the waste container is clearly labeled with "Hazardous Waste" and the identity of the

contents (Cremastranone).

5. Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor[5].

Do not dispose of Cremastranone down the drain or in the regular trash[1][4].

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical flow from handling to final disposal.

Step 1: Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Step 2: Handle Cremastranone in a Ventilated Area

Step 3: Segregate Waste

Solid Waste (Unused compound, contaminated disposables) Liquid Waste (Contaminated Solvents)

Step 4: Store in Labeled, Sealed Hazardous Waste Container

Step 5: Arrange for Professional Disposal via EHS

Click to download full resolution via product page

Caption: Cremastranone Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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